Cas no 103404-57-5 (heptane-1,2,3-triol)

• Product Name: heptane-1,2,3-triol
• CAS No: 103404-57-5
• MF: C₇H₁₆O₃
• MW: 148.200142860413
• MDL: MFCD00010517
• CID: 157050
• PubChem ID: 124604
• Update Time: 2025-07-31

heptane-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Heptanetriol
• 1,2,3-Heptanetriol,high melting isomer
• BUTYLGLYCEROL
• heptane-1,2,3-triol
• 1,2,3-Trihydroxyheptane
• 1,2,3-Heptanetriol Isomer
• 1,2,3-HEPTANETRIOL ISOMER H
• 1,2,3-HEPTANETRIOL ISOMER T
• 1,2,3-Heptanetriol,95%
• 1,2,3-Heptanetriol{~98%}
• 1,2,3-HEPTANETRIOL, HIGH MELTING ISOMER
• 1,2,3-Heptanetriol Isomer T 1 M solution
• AKOS015913564
• LMFA05000665
• SCHEMBL177886
• DTXSID40908359
• 1-n-butylglycerol
• EN300-258475
• CHEBI:67095
• FT-0642529
• 103404-57-5
• 1-butylglycerol
• 1,2,3-Heptanetriol, high melting isomer, >=98.0% (GC)
• 1,2,3Trihydroxyheptane
• HXYCHJFUBNTKQR-UHFFFAOYSA-N
• DTXCID501337441
• Heptane1,2,3triol
• DB-040450

• MDL： MFCD00010517
• Inchi： 1S/C7H16O3/c1-2-3-4-6(9)7(10)5-8/h6-10H,2-5H2,1H3
• InChI Key： HXYCHJFUBNTKQR-UHFFFAOYSA-N
• SMILES： OC(C(CO)O)CCCC

Computed Properties

• Exact Mass: 148.11000
• Monoisotopic Mass: 148.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.01 g/mL at 20 °C
• Melting Point: 52-55 °C(lit.)
• Boiling Point: 208.81°C (rough estimate)
• Flash Point: 151.2±16.9 °C
• Refractive Index: 1.4850 (estimate)
• PSA: 60.69000
• LogP: -0.10930
• Solubility: Not available
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

heptane-1,2,3-triol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Safety Term：S22-24/25
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols